Cas no 1803806-90-7 (4-Cyano-6-methylnicotinic acid)

• Product Name: 4-Cyano-6-methylnicotinic acid
• CAS No: 1803806-90-7
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 4904566
• Update Time: 2025-10-23

4-Cyano-6-methylnicotinic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-6-methylnicotinic acid

• Inchi： 1S/C8H6N2O2/c1-5-2-6(3-9)7(4-10-5)8(11)12/h2,4H,1H3,(H,11,12)
• InChI Key： IBCKDQYLJKTAOU-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C)C=C1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 0.5
• Topological Polar Surface Area: 74

Additional information on 4-Cyano-6-methylnicotinic acid

Recent Advances in the Study of 4-Cyano-6-methylnicotinic Acid (CAS: 1803806-90-7) and Its Applications in Chemical Biology and Pharmaceutical Research

4-Cyano-6-methylnicotinic acid (CAS: 1803806-90-7) is a nicotinic acid derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyano and methyl substituents on the pyridine ring, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. Recent studies have explored its utility as a building block for the synthesis of novel bioactive molecules, as well as its role in modulating specific biological targets.

One of the key areas of interest in recent research has been the use of 4-cyano-6-methylnicotinic acid as a precursor for the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have synthesized a series of derivatives based on this scaffold, demonstrating potent inhibitory activity against specific kinases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a novel class of kinase inhibitors using 4-cyano-6-methylnicotinic acid as a core structure, with promising results in preclinical models of cancer.

In addition to its applications in kinase inhibitor development, 4-cyano-6-methylnicotinic acid has also been investigated for its potential in antimicrobial research. A recent study highlighted its role as a key intermediate in the synthesis of compounds with activity against drug-resistant bacterial strains. The structural features of this compound, particularly the cyano group, have been shown to enhance the binding affinity of these derivatives to bacterial targets, offering a new avenue for addressing the global challenge of antibiotic resistance.

Another notable advancement is the use of 4-cyano-6-methylnicotinic acid in the design of fluorescent probes for biochemical assays. Researchers have leveraged its unique chemical properties to develop probes that can selectively detect and quantify specific biomolecules in complex biological samples. These probes have been instrumental in advancing our understanding of cellular processes and have potential applications in diagnostics and drug screening.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on 4-cyano-6-methylnicotinic acid. Recent studies have focused on improving the solubility, stability, and bioavailability of these compounds to enhance their therapeutic potential. Computational modeling and structure-activity relationship (SAR) studies have been employed to guide these optimization efforts, yielding valuable insights for future drug design.

In conclusion, 4-cyano-6-methylnicotinic acid (CAS: 1803806-90-7) represents a versatile and valuable scaffold in chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to antimicrobial agents and fluorescent probes, underscoring its broad utility. Continued research into its derivatives and their biological activities is expected to yield further breakthroughs, paving the way for novel therapeutic and diagnostic tools in the years to come.